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Abstract

Monoazo pigments represent a large and historically significant class of synthetic organic
colorants, characterized by the presence of a single azo chromophore (-N=N-) in their
molecular structure. Since their inception in the late 19th century, they have become
indispensable in a vast array of applications, including printing inks, coatings, plastics, and
artists' materials, offering a wide gamut of yellow, orange, and red hues. This technical guide
provides an in-depth review of the historical development of monoazo pigments, detailing the
key chemical milestones, from the foundational discovery of diazotization to the invention of
major pigment families such as the (3-Naphthol, Naphthol AS, and Arylide yellow pigments. It
includes detailed experimental protocols for their synthesis, tabulated quantitative data on their
performance characteristics, and visualized diagrams of synthetic pathways and classification
systems to offer a comprehensive resource for researchers and professionals in the field.

Introduction: The Genesis of Azo Color
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The story of monoazo pigments is fundamentally linked to the birth of synthetic organic
chemistry. The pivotal discovery that enabled their creation was the diazotization reaction, first
reported by Peter Griess in 1862.[1] This reaction allows for the conversion of a primary
aromatic amine into a reactive diazonium salt. This salt can then be coupled with an electron-
rich nucleophile, such as a phenol or an arylamide, to form a stable azo compound. This two-
step process—diazotization followed by azo coupling—remains the cornerstone of all azo
pigment synthesis.[2]

Monoazo pigments are a subclass of the broader azo pigment family and are defined by
containing only one azo group.[3] They are known for their bright colors, high tinting strength,
and relatively simple structures.[3] Their development marked a significant departure from the
toxic and often less stable inorganic pigments (like lead chromates and vermilion) that had
dominated the color industry for centuries.

Key Historical Milestones and Pigment Classes

The development of monoazo pigments can be traced through a series of key inventions, each
introducing a new class of colorants with distinct properties and applications.

The Dawn of Azo Pigments: B-Naphthol Reds

The earliest commercial monoazo pigments were based on the coupling of diazotized aromatic
amines with B-naphthol. These simple, insoluble pigments provided brilliant red and orange
shades, though their performance properties, particularly lightfastness and solvent bleed, were
often limited.

o Para Red (Pigment Red 1): Discovered in 1880 by von Gallois and Ullrich, Para Red is one
of the first azo pigments ever produced.[4][5] It is synthesized by coupling diazotized p-
nitroaniline with 3-naphthol.[6] While it produces a brilliant red, it is not very fast to light or
washing.[4]

» Toluidine Red (Pigment Red 3): A significant improvement, Toluidine Red was first
synthesized in 1904 in Germany.[6] It is produced from the coupling of diazotized 2-nitro-4-
toluidine with B-naphthol.[6] It offered brighter color and fair lightfastness, finding extensive
use in industrial coatings and enamels, though it has a tendency to bleed in oil-based media.

[6][7]
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 Dinitroaniline Orange (Pigment Orange 5): Patented in 1909, this pigment is prepared by
coupling diazotized 2,4-dinitroaniline with B-naphthol, yielding a vibrant orange hue.

A Breakthrough in Yellows: The Arylide (Hansa)
Pigments

A major advancement occurred in the early 20th century with the development of the Arylide
yellows, commercially known as Hansa Yellows. Developed in Germany by Hoechst AG and
patented in 1909, these were the first permanent and non-toxic organic yellow pigments.[8]
They offered a safe and effective alternative to the toxic cadmium yellows.[9] Arylide yellows
are synthesized by coupling diazotized aromatic amines with acetoacetarylides.[8]

e Hansa Yellow Light (Pigment Yellow 3): Patented in 1909, PY3 became a widely used lemon
yellow pigment, valued for its brightness and transparency in artists' paints.[2][10]

e Hansa Yellow Medium (Pigment Yellow 74): A mid-range, slightly greenish-yellow, PY74 is
one of the most common yellow pigments used in printing inks and coatings due to its high
color strength and good lightfastness.[11]

Enhanced Performance: The Naphthol AS Pigments

The next evolutionary step in monoazo technology was the introduction of Naphthol AS
pigments, patented in 1911 by Laska, Zitscher, and Winther in Germany.[3] These pigments
utilize derivatives of 2-hydroxy-3-naphthoic acid as the coupling component. The resulting
molecular structure provides significantly improved solvent resistance, thermal stability, and
lightfastness compared to the earlier B-naphthol pigments. This class offers a wide range of red
shades and became prevalent in high-quality paints and printing inks from the 1920s onwards.

[3]

A Special Class: Azo Pigment Lakes

Azo lake pigments are formed by precipitating a water-soluble monoazo dye, which contains a
sulfonic acid (-SOsH) or carboxylic acid (-COOH) group, with a metal salt.[12] This "laking"
process renders the dye insoluble. The choice of the metal cation—typically calcium, barium, or
strontium—influences the final shade and performance properties of the pigment.[12] The first
azo lake, Lithol Red, was reported in 1899.[12]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://colourlex.com/project/arylide-yellow/
https://www.dick-blick.com/pdfs/02993Pigment_colour_chart.pdf
https://colourlex.com/project/arylide-yellow/
https://www.parkablogs.com/picture/hansa-yellow-light-vs-medium-vs-deep
https://danielsmith.com/color-stories/watercolors/hansa-yellow-light-watercolor/
https://www.pigments.com/wp-content/uploads/EU-Pigments-Directory.pdf
https://ranbarr.com/types-of-organic-pigments/
https://ranbarr.com/types-of-organic-pigments/
https://www.benchchem.com/pdf/The_Core_Chemistry_of_Monoazo_Lake_Pigments_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Core_Chemistry_of_Monoazo_Lake_Pigments_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Core_Chemistry_of_Monoazo_Lake_Pigments_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Classification of Monoazo Pigments

Monoazo pigments are primarily classified based on the chemical structure of the coupling
component used in their synthesis. This structural difference dictates the final properties of the
pigment, including its color, fastness, and application suitability.

Monoazo Pigments

Based on Coupling Component

Acetoacetarylides B-Naphthol Naphthol AS Soluble Dyes + Metal Salts
(Arylide / Hansa Yellows) (Simple Naphthol Pigments) (Naphthoic Acid Amides) (Azo Pigment Lakes)

e.g., Pigment Yellow 3 e.g., Pigment Red 1 (Para Red) ) ; X
Pigment Yellow 74 Pigment Red 3 (Toluidine Red) e.g., Pigment Red 170 e.g., Pigment Red 57:1
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Caption: Classification of monoazo pigments based on coupling components.

Quantitative Data Summary

The performance of a pigment is critical for its application. The following tables summarize key

quantitative and qualitative data for historically significant monoazo pigments. Lightfastness is

rated on the Blue Wool Scale, where 8 is extremely lightfast and 1 is fugitive.[13][14]

Table 1: Properties of Key Historical Monoazo Pigments

Lightfast
. . Year ness Solvent Heat
Pigment Chemical ] ) o
Discover Hue (Blue Resistanc Stability
Cl Name Class
ed Wool e (°C)
Scale)
Pigment ) Poor
B-Naphthol 1880 Bright Red 2-3 (Poor) ~150
Red 1 (Bleeds)
Pigment ) ) )
B-Naphthol 1904 Bright Red 4 (Fain[15] Poor-Fair ~180
Red 3
Pigment Arylide Greenish 6 (Very ]
1909 Fair ~150[16]
Yellow 3 (Hansa) Yellow Good)
Pigment Arylide Greenish 6-7 (Good-
~1920s Good ~180
Yellow 74 (Hansa) Yellow Very Good)
Pigment Azo Lake i .
~1900s Bluish Red  4-5 (Fair) Good ~160[12]
Red 57:1 (Ca)
Pigment Naphthol ) 6-7 (Good-
~1920s Bluish Red Very Good ~220
Red 170 AS Very Good)

Experimental Protocols

The synthesis of all monoazo pigments follows a fundamental two-stage workflow: diazotization

of a primary aromatic amine followed by the azo coupling of the resulting diazonium salt with a

© 2026 BenchChem. All rights reserved.

5/10

Tech Support


https://www.benchchem.com/product/b1360073/docs?utm_src=pdf-body-img#a-technical-guide-to-the-historical-development-of-monoazo-pigments
https://en.wikipedia.org/wiki/Blue_Wool_Scale
http://www.drb-mattech.co.uk/uv%20blue%20wool.html
https://www.chembk.com/en/chem/Toluidine%20Red
https://cameo.mfa.org/wiki/Hansa_yellow
https://www.benchchem.com/pdf/The_Core_Chemistry_of_Monoazo_Lake_Pigments_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

coupling component.
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|
Primary Aromatic Amine Sodium Nitrite Mineral Acid
(Ar-NH2) (NaNO2) (e.g., HCI)

Reaction at 0-5°C

e
Diazonium Salt Solution Coupling Component Alkali
([Ar-N=N]+Cl-) (e.g., B-Naphthol) (e.g., NaOH)

Coupling Reaction

Crude Pigment Slurry

Filtration & Washing

Drying & Grinding

Final Pigment Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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